3-(Chloromethyl)-2-nitrobenzoic acid
Overview
Description
3-(Chloromethyl)-2-nitrobenzoic acid is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields . It is a meta-substituted benzoic acid derivative .
Molecular Structure Analysis
The chloromethyl group in organic chemistry is a functional group that has the chemical formula −CH2−Cl . The molecular formula of 3-(Chloromethyl)benzoic acid is C8H7ClO2 .Chemical Reactions Analysis
The chloromethyl group is introduced into aromatic compounds via the chloromethylation reaction . More research is needed to understand the specific chemical reactions involving 3-(Chloromethyl)-2-nitrobenzoic acid.Scientific Research Applications
Organic Synthesis
3-(Chloromethyl)-2-nitrobenzoic acid is used as a raw material in organic synthesis . It can participate in various reactions to form new compounds, contributing to the development of new substances and materials.
Pharmaceuticals
This compound is used as an intermediate in the pharmaceutical industry . It can be used in the synthesis of various drugs, contributing to the development of new medications and treatments.
Agrochemicals
3-(Chloromethyl)-2-nitrobenzoic acid is also used in the agrochemical industry . It can be used in the production of pesticides, herbicides, and other agricultural chemicals.
Dyestuff Fields
In the dyestuff industry, this compound is used as an intermediate . It can contribute to the production of various dyes and pigments.
Hyper Cross-linked Polymers (HCPs)
The compound can be used in the synthesis of HCPs . HCPs are a class of porous materials that have been intensively used in the past few years. They have many interesting applications such as water treatment, gas storage, super-capacitors, sensing, catalysis, drug delivery and chromatographic separations .
Environmental Pollution and Energy Crisis
Due to their extraordinary features, HCPs synthesized using 3-(Chloromethyl)-2-nitrobenzoic acid are promising candidates for solving environmental pollution and energy crisis . They can be used in various applications such as water treatment, gas storage, and energy storage .
Safety and Hazards
properties
IUPAC Name |
3-(chloromethyl)-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO4/c9-4-5-2-1-3-6(8(11)12)7(5)10(13)14/h1-3H,4H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWCKRMZILUFTIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Chloromethyl)-2-nitrobenzoic acid | |
CAS RN |
1566276-17-2 |
Source
|
| Record name | 3-(chloromethyl)-2-nitrobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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